Cas no 477553-89-2 (N-(6-methoxy-1,3-benzothiazol-2-yl)-3-(pentyloxy)benzamide)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-3-(pentyloxy)benzamide
• CAS No: 477553-89-2
• MF: C₂₀H₂₂N₂O₃S
• MW: 370.465283870697
• CID: 6058885
• PubChem ID: 5060190
• Update Time: 2025-10-29

N-(6-methoxy-1,3-benzothiazol-2-yl)-3-(pentyloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxy-1,3-benzothiazol-2-yl)-3-(pentyloxy)benzamide
• N-(6-methoxybenzo[d]thiazol-2-yl)-3-(pentyloxy)benzamide
• Benzamide, N-(6-methoxy-2-benzothiazolyl)-3-(pentyloxy)-
• F0882-0282
• N-(6-methoxy-1,3-benzothiazol-2-yl)-3-pentoxybenzamide
• 477553-89-2
• AKOS024601470

• Inchi： 1S/C20H22N2O3S/c1-3-4-5-11-25-16-8-6-7-14(12-16)19(23)22-20-21-17-10-9-15(24-2)13-18(17)26-20/h6-10,12-13H,3-5,11H2,1-2H3,(H,21,22,23)
• InChI Key： HNNQMHNGGRRGKC-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(OC)C=C2S1)(=O)C1=CC=CC(OCCCCC)=C1

Computed Properties

• Exact Mass: 370.13511374g/mol
• Monoisotopic Mass: 370.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• pka: 9.16±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-3-(pentyloxy)benzamide

Introduction to N-(6-methoxy-1,3-benzothiazol-2-yl)-3-(pentyloxy)benzamide (CAS No. 477553-89-2)

N-(6-methoxy-1,3-benzothiazol-2-yl)-3-(pentyloxy)benzamide, identified by its CAS number 477553-89-2, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural properties and potential applications in pharmaceutical development. The benzothiazole core and the pentyloxy substituent contribute to its distinct chemical behavior, making it a valuable candidate for further investigation.

The benzothiazole moiety is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules with diverse therapeutic effects. The presence of a methoxy group at the 6-position enhances the electron density of the benzothiazole ring, which can influence its reactivity and interaction with biological targets. Additionally, the pentyloxy group at the 3-position of the benzamide moiety introduces a longer alkyl chain, potentially affecting solubility and metabolic stability.

In recent years, there has been growing interest in developing novel compounds based on benzothiazole derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. Studies have shown that modifications in the structure of benzothiazole can significantly alter its biological activity. For instance, compounds with electron-donating groups like methoxy tend to exhibit enhanced binding affinity to certain enzymes and receptors.

The synthesis of N-(6-methoxy-1,3-benzothiazol-2-yl)-3-(pentyloxy)benzamide involves multi-step organic reactions, typically starting from commercially available precursors. The introduction of the methoxy group and the pentyloxy substituent requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve efficient functionalization of the benzothiazole ring.

Evaluation of the pharmacological properties of N-(6-methoxy-1,3-benzothiazol-2-yl)-3-(pentyloxy)benzamide has revealed promising results in preclinical studies. The compound demonstrates selective inhibition of certain kinases and enzymes implicated in various diseases. Its ability to modulate these targets makes it a potential lead compound for further development into therapeutic agents. Additionally, its structural features suggest that it may exhibit good oral bioavailability and low toxicity profiles.

The role of computational chemistry in understanding the molecular interactions of N-(6-methoxy-1,3-benzothiazol-2-yl)-3-(pentyloxy)benzamide cannot be overstated. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential binding sites on biological targets. These simulations provide valuable insights into the compound's mechanism of action and guide optimization efforts.

In conclusion, N-(6-methoxy-1,3-benzothiazol-2-yl)-3-(pentyloxy)benzamide(CAS No. 477553-89-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties position it as a promising candidate for further development into novel therapeutic agents. Continued research in this area will likely uncover additional applications for this compound and its derivatives.